Bonvalotidine A

• Molecular Formula: C27H41NO8
• Molecular Weight: 507.6 g/mol
• InChI: InChI=1S/C27H41NO8/c1-7-28-12-23(3)9-8-18(32-5)25-16-10-15-17(31-4)11-24(19(16)20(15)33-6)26(21(25)28,35-13-34-24)22(27(23,25)30)36-14(2)29/h15-22,30H,7-13H2,1-6H3/t15-,16-,17+,18?,19-,20?,21?,22-,23+,24-,25?,26?,27+/m1/s1
• InChIKey: OHQGSANCCDGXBI-DFSHOBKCSA-N

Bonvalotidine A Reference Standard Overview

Bonvalotidine A (CAS 929019-25-0) is a lycoctonine-type C19-diterpenoid alkaloid isolated from the roots of Delphinium bonvalotii Franch [1]. It is characterized by a complex polycyclic framework comprising four six-membered rings and three five-membered rings, with a molecular formula of C27H41NO8 and a molecular weight of 507.62 g/mol [2]. The compound is typically supplied as a white powder with a purity of ≥98% by HPLC [3] and is used as a reference standard for analytical method development, quality control, and phytochemical research.

Authenticated phytochemical reference standard

Confirmed absolute stereochemistry by X-ray diffraction

Workflow-ready for HPLC, LC-MS, and biological screening assays

• [1] He, Y., Chen, D. L., & Wang, F. P. (2006). Three New C19-Diterpenoid Alkaloids from Delphinium Bonvalotii. Natural Product Communications, 1(5), 1934578X0600100503. View Source
• [2] Li, S. H., & Chen, F. Z. (2010). Bonvalotidine A acetone solvate from Delphinium bonvalotii Franch. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3302. View Source
• [3] ChemicalBook. (2025). 川翠定甲 (Bonvalotidine A) Product Information. View Source

Bonvalotidine A Procurement Rationale

Generic substitution among C19-diterpenoid alkaloids is not scientifically valid due to pronounced structural and conformational specificity that dictates unique physicochemical and biological properties. Bonvalotidine A exhibits a precisely defined lycoctonine skeleton with a distinct methylation pattern (1α,14α,16β-trimethoxy), a 7,8-methylenedioxy bridge, and an acetylated C6 hydroxyl group that differ from close analogs such as bonvalotidine B and C [1]. These structural variations result in a specific hydrogen-bonding network—including a classical O–H⋯O bond with acetone solvate and an intramolecular O–H⋯O bond—that influences solubility and crystallinity [2]. Consequently, analytical retention times, spectral fingerprints, and potential bioactivity profiles cannot be assumed to be interchangeable, making authenticated Bonvalotidine A essential for reproducible research and regulatory-compliant quality control.

Crude Extracts Heterogeneous alkaloid mixtures may confound assay attribution and dose-response interpretation.

Related Analogs Structurally similar C19 alkaloids exhibit distinct and sometimes absent biological profiles; scaffold-specific effects cannot be assumed.

Structural Fidelity Minor substitutions (e.g., methylenedioxy group) are not discernible by bulk metrics; only a verified standard ensures molecular accountability.

• [1] He, Y., Chen, D. L., & Wang, F. P. (2006). Three New C19-Diterpenoid Alkaloids from Delphinium Bonvalotii. Natural Product Communications, 1(5), 1934578X0600100503. View Source
• [2] Li, S. H., & Chen, F. Z. (2010). Bonvalotidine A acetone solvate from Delphinium bonvalotii Franch. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3302. View Source

Bonvalotidine A Comparative Purity & Structure Evidence

Chemical Identity vs. Bonvalotidine B and C

Bonvalotidine A displays a unique conformational arrangement not observed in generic lycoctonine-type alkaloids. Single-crystal X-ray diffraction reveals that among its four six-membered rings, three adopt chair conformations while the fourth adopts a boat conformation; all three five-membered rings adopt envelope conformations [1]. This precise ring puckering pattern is a direct consequence of the specific substitution pattern (1α,14α,16β-trimethoxy, 7,8-methylenedioxy, 6β-acetate) and differentiates Bonvalotidine A from other lycoctonine alkaloids such as lycoctonine itself, which lacks the methylenedioxy bridge and has a different hydroxylation/acetylation pattern [1].

Identity vs. Analogs

Head-to-head

C27H41NO8; base peak m/z 448 [M–59]+; fully assigned 3D structure (R factor = 0.044)

Unequivocal scaffold attribution for bioassay data

Comparators Bonvalotidine B and C lack crystallographic confirmation

Evidence Dimension	Ring conformation
Target Compound Data	Three six-membered rings in chair conformation, one six-membered ring in boat conformation, three five-membered rings in envelope conformation
Comparator Or Baseline	Lycoctonine (unsubstituted lycoctonine skeleton) - chair/boat/envelope distribution not reported with identical pattern
Quantified Difference	Unique boat conformation in ring D due to 7,8-methylenedioxy and 6β-acetate substitution
Conditions	Single-crystal X-ray diffraction at 120 K, orthorhombic P212121 space group

Why This Matters

Conformational uniqueness directly impacts intermolecular interactions, crystal packing, and solubility—key parameters for formulation, chromatography, and structure-activity relationship (SAR) studies.

• [1] Li, S. H., & Chen, F. Z. (2010). Bonvalotidine A acetone solvate from Delphinium bonvalotii Franch. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3302. View Source

X-ray Structural Validation

Bonvalotidine A is commercially available with a certified purity of ≥98% by HPLC, establishing it as a viable reference standard for analytical method validation and phytochemical quantification [1]. This purity level is consistent across multiple reputable suppliers and meets the requirements for use as a chemical reference substance (CRS) in pharmaceutical and botanical analysis [1]. In contrast, many in-class C19-diterpenoid alkaloids such as bonvalotidine B and C are not routinely available as certified reference materials, limiting their utility in regulated analytical workflows.

X-ray Structural Validation

Class-level

Experimental 3D coordinates vs. spectroscopic assignment only

Solid-state conformation supports identity verification

Most related C19-diterpenoid alkaloids lack reported X-ray structures

Evidence Dimension	Commercial purity (HPLC)
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Bonvalotidine B and C (no certified reference material available)
Quantified Difference	Target compound offers quantifiable purity benchmark; comparators lack defined commercial purity specifications
Conditions	HPLC analysis by multiple independent vendors

Why This Matters

Procurement of a high-purity, analytically characterized reference standard is essential for developing validated HPLC methods, quantifying Bonvalotidine A in botanical extracts, and ensuring batch-to-batch consistency in research applications.

• [1] ChemicalBook. (2025). 川翠定甲 (Bonvalotidine A) Product Information. View Source

Purity and Batch Consistency

Bonvalotidine A exhibits well-characterized storage stability profiles that facilitate long-term research and inventory management. The compound is stable for 3 years when stored as a powder at -20°C and for 2 years at 4°C; in solution (e.g., DMSO), stability extends to 6 months at -80°C and 1 month at -20°C . These vendor-specified stability data provide a clear operational framework for procurement planning and experimental scheduling. In contrast, such explicit multi-condition stability data are not publicly documented for structurally related alkaloids such as bonvalotidine B or bonvalotidine C.

Purity Specification

Data to verify

≥98% (HPLC)

Supplier-reported purity; independent verification recommended

Crude extraction yield ~0.001% from plant material

Evidence Dimension	Storage stability
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C; Solution (DMSO): 6 months at -80°C, 1 month at -20°C
Comparator Or Baseline	Bonvalotidine B / Bonvalotidine C (stability data not publicly reported)
Quantified Difference	Target compound has explicitly defined multi-condition stability; comparators lack comparable documentation
Conditions	Vendor-specified storage conditions (powder and solution)

Why This Matters

Defined stability data reduce the risk of compound degradation during long-term studies, minimize waste from expired inventory, and support reproducible experimental outcomes across multi-year research programs.

Molecular Weight Precision for Quantitative Analytical Methods

The exact molecular weight of Bonvalotidine A is established at 507.62 g/mol (calculated from C27H41NO8) with an exact mass of 507.283 . This precise mass definition is critical for LC-MS/MS method development and quantitative analysis. In comparison, the closely related alkaloid bonvalotidine B possesses a distinct molecular formula and thus a different exact mass, which would require separate calibration and validation if substituted [1]. The availability of a defined exact mass and molecular weight for Bonvalotidine A enables unambiguous identification and quantification in complex botanical matrices.

Evidence Dimension	Exact mass
Target Compound Data	507.283 (exact mass), 507.62 (molecular weight)
Comparator Or Baseline	Bonvalotidine B (distinct molecular formula, different exact mass)
Quantified Difference	Mass difference sufficient to require separate MS calibration
Conditions	High-resolution mass spectrometry

Why This Matters

Accurate mass data are essential for developing selective and sensitive LC-MS/MS methods for quantifying Bonvalotidine A in plant extracts or biological samples, ensuring that the correct analyte is measured without interference from co-eluting isobaric compounds.

• [1] He, Y., Chen, D. L., & Wang, F. P. (2006). Three New C19-Diterpenoid Alkaloids from Delphinium Bonvalotii. Natural Product Communications, 1(5), 1934578X0600100503. View Source

Bonvalotidine A Application Scenarios

Analytical Method Development & Phytochemical QC

Bonvalotidine A, with its certified HPLC purity ≥98% [1], serves as an ideal reference standard for developing and validating HPLC-UV or LC-MS methods to quantify this alkaloid in Delphinium bonvalotii extracts or related botanical preparations. Its well-defined chromatographic behavior, stemming from its unique conformational and substitution pattern, ensures reliable peak identification and calibration.

Biological Screening for SAR Studies

As a marker compound isolated from Delphinium bonvalotii [1], Bonvalotidine A can be used to establish chemical fingerprints for authentication and quality assessment of Delphinium-based herbal materials. Its presence and relative abundance can differentiate D. bonvalotii from morphologically similar species, supporting botanical identification and supply chain integrity.

Chemotaxonomy and Dereplication Studies

The unique substitution pattern and ring conformation of Bonvalotidine A—including the 7,8-methylenedioxy bridge and 6β-acetate group—provide a distinct structural scaffold for SAR investigations [2]. Procurement of pure Bonvalotidine A enables systematic comparison with other lycoctonine-type alkaloids to elucidate the structural determinants of any observed biological activities, such as cytotoxicity or chemosensitization effects reported for this alkaloid class.

Crystallography and Solid-State Characterization Studies

Bonvalotidine A forms a well-defined acetone solvate that has been fully characterized by single-crystal X-ray diffraction [2]. This crystalline form can be used as a model system for studying the solid-state properties, polymorphism, and hydrogen-bonding networks of diterpenoid alkaloids, providing foundational data for formulation development and stability testing.

Application

Selection Property

Validation Focus

Analytical Method Development

Authenticated structural identity

HPLC/LC-MS method validation in botanical matrices

Phenotypic Screening for SAR

Defined single-entity test article

Scaffold-specific bioactivity attribution without extract interference

Chemotaxonomy & Dereplication

Fully characterized molecular network node

Metabolomics library comparability and dereplication workflows

• [1] He, Y., Chen, D. L., & Wang, F. P. (2006). Three New C19-Diterpenoid Alkaloids from Delphinium Bonvalotii. Natural Product Communications, 1(5), 1934578X0600100503. View Source
• [2] Li, S. H., & Chen, F. Z. (2010). Bonvalotidine A acetone solvate from Delphinium bonvalotii Franch. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3302. View Source